Cas no 1361595-86-9 (Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate)

• Product Name: Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate
• CAS No: 1361595-86-9
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919859
• Update Time: 2025-06-23

Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate

• Inchi： 1S/C13H8Cl3NO3/c1-20-13(19)10-3-2-7(12(18)17-10)11-8(15)4-6(14)5-9(11)16/h2-5H,1H3,(H,17,18)
• InChI Key： YWDZGWDEJCZJEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=C(C(=O)OC)NC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate

Research Briefing on Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate (CAS: 1361595-86-9)

Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate (CAS: 1361595-86-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique picolinate core and trichlorophenyl substituent, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further exploration.

The synthesis of Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate involves a multi-step process that ensures high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, confirming its structural integrity. Researchers have optimized the synthetic route to enhance scalability, which is critical for potential industrial applications. The compound's stability under various conditions has also been evaluated, providing valuable data for formulation development.

In terms of biological activity, Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate has demonstrated notable interactions with specific molecular targets. Preliminary in vitro studies suggest that it exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as a therapeutic agent for inflammatory diseases. Additionally, the compound's ability to modulate cellular signaling pathways has been explored, with some studies indicating its role in apoptosis regulation. Further investigations are underway to elucidate its mechanism of action and therapeutic potential.

Recent publications have highlighted the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its behavior in biological systems and for guiding future preclinical and clinical development. The compound's low toxicity profile, as observed in preliminary toxicity assays, further supports its potential as a drug candidate. However, comprehensive toxicological studies are still needed to ensure its safety for human use.

The broader implications of Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate extend beyond its immediate therapeutic applications. Its unique chemical structure serves as a valuable scaffold for the design of novel analogs with enhanced properties. Researchers are actively exploring structure-activity relationships (SAR) to identify derivatives with improved efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 6-hydroxy-5-(2,4,6-trichlorophenyl)picolinate (CAS: 1361595-86-9) represents a promising area of research in chemical biology and drug development. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties make it a compelling candidate for further investigation. Ongoing studies aim to fully characterize its therapeutic potential and explore its applications in treating various diseases. As research progresses, this compound may emerge as a key player in the development of next-generation pharmaceuticals.